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Compound of Interest

Compound Name: (+)-Longicyclene

Cat. No.: B075017 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of (+)-Longicyclene

Introduction
(+)-Longicyclene is a tetracyclic sesquiterpene, first isolated from the essential oil of Pinus

longifolia, Roxb.[1][2]. Its unique and complex molecular structure has made it a subject of

interest in natural product synthesis and for its potential therapeutic applications. This guide

provides a comprehensive overview of the physical and chemical properties of (+)-
Longicyclene, intended for researchers, scientists, and drug development professionals.

Physical Properties
(+)-Longicyclene is a liquid at room temperature. A summary of its key physical and chemical

properties is presented below.
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Property Value Source(s)

Molecular Formula C₁₅H₂₄ [1][3]

Molecular Weight 204.35 g/mol [1][2][3]

Boiling Point 252-254 °C (lit.) [1][2][4][5]

82 °C @ 2 Torr [6]

239-240 °C @ 760 mmHg [7]

Density 0.937 g/mL at 20 °C (lit.) [1][2][4][5]

0.9307 g/cm³ @ 30 °C [6]

Refractive Index n20/D 1.493 [1][2]

Optical Activity [α]20/D +32.5±1°, neat [2]

Flash Point 92 °C (closed cup) [1]

193.00 °F TCC (89.44 °C) [7]

Vapor Pressure 0.0614 mmHg at 25°C [1]

0.061000 mmHg @ 25.00 °C

(est)
[7]

Solubility
Soluble in alcohol. Insoluble in

water.
[7]

Appearance Liquid

CAS Number 1137-12-8 [1][2][3]

Chemical Properties and Reactivity
(+)-Longicyclene is a saturated tetracyclic hydrocarbon. Its structure consists of a complex,

bridged ring system.

Acid-Catalyzed Rearrangement: A key chemical property of longicyclene is its acid-catalyzed

conversion to longifolene.[8] This rearrangement is a characteristic reaction of this class of

sesquiterpenes.
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Synthesis: The total synthesis of (±)-longicyclene has been reported, providing a route to this

complex natural product from simpler starting materials.[8][9] The synthesis involves multiple

steps, including the formation of key intermediates such as a bicyclic enone and a cyclopropyl

ketone.[9]

Conformational Analysis: In solution, longicyclene exists in a conformational equilibrium

between two twist-chair-like conformers, denoted TC11 and TC8.[10] The TC11 conformer is

predicted to be slightly lower in energy.[10]

Experimental Protocols
Total Synthesis of (±)-Longicyclene
A stereoselective total synthesis of (±)-longicyclene has been described.[8][9] The key steps of

this synthesis are outlined below.
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Synthesis Workflow

Enol-lactone 2

Reductive cyclization with diisobutylaluminum hydride followed by treatment with dilute HCl

Bicyclic ketol 3

Conversion to mesylate derivative and dehydromesylation in refluxing collidine

Bicyclic enone 4

Wittig reaction with methoxymethylenetriphenylphosphorane

Methoxyvinyl ether 5

Acid hydrolysis and equilibration to form aldehyde 6

Oxidation with Jones reagent to form acid 7

Conversion to acid chloride, then to diazoketone, followed by reaction with copper powder

Cyclopropyl ketone 8

Stereoselective reduction with diisobutylaluminum hydride

Alcohol 9

Reduction with lithium aluminum hydride

(±)-Longicyclene (1)

Click to download full resolution via product page

Caption: Workflow for the total synthesis of (±)-Longicyclene.
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Conformational Analysis by NMR Spectroscopy
The conformational dynamics of longicyclene in solution have been investigated using 600

MHz 1H-NMR spectroscopy and molecular mechanics calculations.[10]

Methodology:

1H-NMR Spectra Acquisition: Phase-sensitive double-quantum filtered COSY spectra were

recorded at 600 MHz.[10]

Spectral Assignment: The complete assignment of the 1H-NMR spectrum was achieved

using heteronuclear correlation spectroscopy and COLOC spectroscopy.[10]

Coupling Constant Determination: Accurate vicinal 1H-1H coupling constants were obtained

through extensive simulation of the 1D spectrum.[10]

Molecular Mechanics Calculations: These calculations indicated that longicyclene exists as

an equilibrium between two twist-chair-like conformations.[10] The predicted coupling

constants from a generalized Karplus equation were compared with the experimental data to

determine the conformational equilibrium.[10]

Conformational Equilibrium

Twist-Chair Conformer (TC11)
(86%)

Twist-Chair Conformer (TC8)
(14%)

Equilibrium in solution

Click to download full resolution via product page

Caption: Conformational equilibrium of (+)-Longicyclene in solution.

Applications
(+)-Longicyclene is utilized in several industries:

Fragrance Industry: It is valued for its unique and pleasant aroma and is used as an

ingredient in perfumes and other fragrance products.[1][11]
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Pharmaceutical Industry: Due to its unique structure and bioactivity, it is a promising

candidate for the development of new drugs and has been investigated for its potential anti-

inflammatory and antimicrobial properties.[1][11]

Cosmetic Industry: It is used as a cosmetic ingredient for its potential skin care benefits.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075017?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

